Cas no 896294-03-4 (N'-(4-chlorophenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(4-chlorophenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896294-03-4
• MF: C₁₈H₂₀ClN₃O₄S₂
• MW: 441.952100753784
• CID: 6129953
• PubChem ID: 18574862
• Update Time: 2025-10-25

N'-(4-chlorophenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-chlorophenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• Ethanediamide, N1-[(4-chlorophenyl)methyl]-N2-[[1-(2-thienylsulfonyl)-2-pyrrolidinyl]methyl]-
• N'-[(4-chlorophenyl)methyl]-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
• F2574-0426
• HMS3011L10
• AKOS024661785
• SMR000811396
• SR-01000023438
• SR-01000023438-1
• 896294-03-4
• MLS001234452
• CHEMBL1519050
• N1-(4-chlorobenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• N'-[(4-chlorophenyl)methyl]-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide

• Inchi： 1S/C18H20ClN3O4S2/c19-14-7-5-13(6-8-14)11-20-17(23)18(24)21-12-15-3-1-9-22(15)28(25,26)16-4-2-10-27-16/h2,4-8,10,15H,1,3,9,11-12H2,(H,20,23)(H,21,24)
• InChI Key： MOUXEBFOXKOCGS-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)C(NCC1CCCN1S(C1SC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 441.0583762g/mol
• Monoisotopic Mass: 441.0583762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• pka: 12.13±0.46(Predicted)

Additional information on N'-(4-chlorophenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

Comprehensive Overview of N'-(4-chlorophenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896294-03-4)

The compound N'-(4-chlorophenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide, identified by its CAS No. 896294-03-4, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its complex structure, featuring a thiophene-2-sulfonyl group and a pyrrolidin-2-ylmethyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its unique combination of functional groups.

In recent years, the demand for novel compounds like N'-(4-chlorophenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide has surged, driven by advancements in drug discovery and the need for targeted therapies. The 4-chlorophenyl group in its structure is often associated with enhanced binding affinity to specific receptors, a feature that is highly sought after in the development of new medications. This compound's ethanediamide backbone further contributes to its versatility, allowing for interactions with a wide range of biological targets.

One of the most frequently searched questions related to this compound is: "What are the potential applications of CAS No. 896294-03-4 in drug development?" Preliminary studies suggest that its thiophene-sulfonyl component may play a critical role in inhibiting certain enzymes, making it a valuable scaffold for designing enzyme inhibitors. Additionally, its pyrrolidine ring could contribute to improved pharmacokinetic properties, such as enhanced solubility and bioavailability, which are critical factors in modern drug design.

The synthesis of N'-(4-chlorophenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide involves multi-step organic reactions, with the thiophene-2-sulfonyl chloride serving as a key intermediate. Researchers have optimized these synthetic routes to achieve high yields and purity, ensuring the compound's suitability for further biological evaluation. The growing interest in sulfonamide-based compounds has also fueled the exploration of this molecule's derivatives, which could offer even greater therapeutic potential.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of compounds like CAS No. 896294-03-4. By systematically modifying its functional groups, scientists aim to identify the most pharmacologically active variants. For instance, replacing the 4-chlorophenyl group with other aromatic rings could lead to compounds with distinct biological profiles. Such studies are often highlighted in academic journals and patent applications, reflecting the compound's relevance in contemporary research.

From an industrial perspective, the scalability of producing N'-(4-chlorophenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide is a critical consideration. Manufacturers are investing in green chemistry approaches to minimize environmental impact while maintaining cost-effectiveness. This aligns with the broader trend of sustainable pharmaceutical production, a topic that resonates strongly with today's environmentally conscious consumers and regulatory bodies.

In conclusion, N'-(4-chlorophenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896294-03-4) represents a fascinating area of research at the intersection of chemistry and medicine. Its intricate structure and potential applications make it a compound worth watching in the coming years. As the scientific community continues to unravel its properties, this molecule could pave the way for groundbreaking therapeutic innovations.